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Compound of Interest

Compound Name: p-Naphtholbenzein

Cat. No.: B087086

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety and handling precautions
for p-Naphtholbenzein. The information is intended to equip laboratory personnel with the
knowledge necessary to handle this chemical safely and effectively.

Chemical Identification and Properties

p-Naphtholbenzein, also known as a-Naphtholbenzein, is a pH indicator commonly used in
laboratory settings. Its key physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 145-50-6 [1]
EC Number 205-656-3 [1]
Molecular Formula C27H1802 [1]

Dark reddish-black solid

Appearance [2][3]
powder
Melting Point 185 °C [3]
N ) Approximately 90°C (for a 1%
Boiling Point ) [4]
wi/v solution)
Flash Point 40 °C (for a solution) [5]

Auto-ignition Temperature

485 °C

[5]

Density

1.05 g/cm3 at 20 °C (for a

solution)

[5]

Solubility in Water

Not miscible or difficult to mix

[5][6]

Vapor Pressure

16 hPa at 20 °C

[5]

Lower Explosion Limit

4 Vol %

[5]

Upper Explosion Limit

17 Vol %

[5]

Hazard Identification and GHS Classification

p-Naphtholbenzein is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

GHS Classification:

o Flammable Liquids: Category 3[5]

o Skin Corrosion/Irritation: Category 1A, Category 2[1][3][5][7]

o Serious Eye Damage/Eye Irritation: Category 1, Category 2[1][3][5][7]
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o Acute Toxicity (Dermal): Category 4[5]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][3][7]
Signal Word: Danger[5], Warning[1][3]

Hazard Statements:

e H226: Flammable liquid and vapour.[5]

e H312: Harmful in contact with skin.[5]

o H314: Causes severe skin burns and eye damage.[5]
o H315: Causes skin irritation.[1][3][8]

o H318: Causes serious eye damage.[5]

e H319: Causes serious eye irritation.[1][3][8]

o H335: May cause respiratory irritation.[1][3][8]

Toxicological Data

The toxicological effects of p-Naphtholbenzein have been evaluated through various studies.

Metric Value Species Route Reference
LD50 3,310 mg/kg Rat Oral [5]
LD50 1,060 mg/kg Rabbit Dermal [5]

Primary Irritant Effect:
o Skin: Causes severe skin burns and irritation.[1][5]
o Eyes: Causes serious eye damage and irritation.[1][5]

 Inhalation: May cause respiratory irritation.[1][2]
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Based on available data, p-Naphtholbenzein is not classified for respiratory or skin
sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[5]

Experimental Protocols

The provided toxicological data, such as LD50 values, are typically determined using
standardized protocols established by organizations like the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity (OECD 423): This method involves the administration of the substance in
graduated doses to a group of experimental animals (e.g., rats). The animals are observed for
a set period, and the dose that causes mortality in 50% of the test population is determined.

Acute Dermal Toxicity (OECD 402): In this test, the substance is applied to the shaved skin of
an animal (e.qg., a rabbit) for a specified duration. The dose that results in the death of 50% of
the animals is the dermal LD50.

Skin and Eye Irritation (OECD 404 & 405): These protocols involve applying the substance to
the skin or into the eye of an animal and observing the effects over time to assess the level of
irritation or corrosion.

Safe Handling and Storage

Handling:

Handle in a well-ventilated place.[1]

Wear suitable protective clothing, including gloves and eye/face protection.[1][9]

Avoid contact with skin and eyes.[1][8]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Wash hands thoroughly after handling.[1][8]

Storage:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

o Keep away from ignition sources and incompatible materials such as strong oxidizers.[2][5]
[10]

o Store locked up.[1][5]

Emergency Procedures

First Aid Measures:

After Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[1][2]

o After Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and
plenty of water.[1][2]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing.[1][5]

o After Swallowing: Do not induce vomiting. Rinse mouth with water and seek immediate
medical attention.[1][2]

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[°]
o Unsuitable Extinguishing Media: Do not use a heavy water stream.[10]

e Specific Hazards: Flammable liquid and vapor. Thermal decomposition can lead to the
release of irritating gases and vapors.[9][10]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]°]

Accidental Release Measures:
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Personal Precautions: Wear protective equipment and keep unprotected persons away.
Ensure adequate ventilation and remove all sources of ignition.[1][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[1]

Methods for Cleaning Up: Collect spillage with non-combustible absorbent material and
place it in a suitable container for disposal.[1]

Personal Protective Equipment

Eye/Face Protection: Goggles or a face shield (EN 166).[9]

Hand Protection: Protective gloves that satisfy the specifications of EU Directive 89/686/EEC
and the standard EN 374.[1]

Skin and Body Protection: Long-sleeved, fire/flame resistant, and impervious clothing.[1][9]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 136 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[°]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international

regulations.[5] Do not dispose of together with household garbage or allow the product to reach

the sewage system.[5]

Visual Workflow for Chemical Spill Response

The following diagram illustrates the logical steps to be taken in the event of a p-

Naphtholbenzein spill.
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p-Naphtholbenzein Spill Response Protocol

Assess the Spill
(Size and Immediate Danger)

Evacuate Immediate Area

If Necessary Minor or Major Spill

Alert Supervisor and
Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Eliminate Ignition Sources

Contain the Spill
(Use Absorbent Material)

Neutralize if Applicable
(Follow Specific Protocol)

Collect Absorbed Material
(Use Non-Sparking Tools)

Dispose of Waste
(In a Labeled, Sealed Container)

Decontaminate the Area
and Equipment

Complete Spill Report

End of Response

Click to download full resolution via product page

Caption: Workflow for handling a p-Naphtholbenzein spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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